Cas no 1207035-12-8 (N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)
N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
- 1H-Pyrazole-4-carboxamide, N-[3-(2-benzothiazolyl)phenyl]-3-methoxy-1-methyl-
- N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
-
- Inchi: 1S/C19H16N4O2S/c1-23-11-14(18(22-23)25-2)17(24)20-13-7-5-6-12(10-13)19-21-15-8-3-4-9-16(15)26-19/h3-11H,1-2H3,(H,20,24)
- InChI Key: GMZNEMJLDNDDPV-UHFFFAOYSA-N
- SMILES: N1(C)C=C(C(NC2=CC=CC(C3=NC4=CC=CC=C4S3)=C2)=O)C(OC)=N1
N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0537-4449-2μmol |
N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide |
1207035-12-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0537-4449-5μmol |
N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide |
1207035-12-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0537-4449-10μmol |
N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide |
1207035-12-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0537-4449-20μmol |
N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide |
1207035-12-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0537-4449-1mg |
N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide |
1207035-12-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0537-4449-2mg |
N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide |
1207035-12-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0537-4449-3mg |
N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide |
1207035-12-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0537-4449-4mg |
N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide |
1207035-12-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0537-4449-5mg |
N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide |
1207035-12-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0537-4449-10mg |
N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide |
1207035-12-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
Professional Introduction to N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No: 1207035-12-8)
N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide, identified by its CAS number 1207035-12-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development.
The molecular structure of N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide incorporates several key pharmacophoric elements. The presence of a benzothiazole moiety at the 3-position of the phenyl ring introduces a potential site for interaction with biological targets, while the pyrazole core provides additional opportunities for functionalization and modularity. The methoxy group at the 3-position of the pyrazole ring may contribute to metabolic stability and solubility, enhancing its pharmacokinetic properties.
In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. The benzothiazole scaffold, in particular, has been extensively studied due to its broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The incorporation of this motif into N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide suggests that this compound may exhibit similar or even enhanced biological effects.
The pyrazole ring in N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is another critical pharmacophoric element. Pyrazoles are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The specific substitution pattern on the pyrazole ring in this compound may influence its interactions with target proteins, potentially leading to novel mechanisms of action.
The methoxy group at the 4-position of the pyrazole ring is another important feature that may contribute to the compound's pharmacological profile. This group can serve as a point for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties. The methoxy group may also enhance the compound's solubility in water-based environments, which is crucial for formulation development.
In the context of current research trends, N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide aligns with the growing interest in structure-based drug design. High-throughput screening and computational modeling techniques have enabled researchers to identify promising candidates more efficiently than ever before. The structural features of this compound make it an attractive candidate for virtual screening against large databases of biological targets.
The benzothiazole moiety has been reported to interact with various enzymes and receptors involved in disease pathways. For instance, studies have shown that benzothiazole derivatives can inhibit enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are implicated in inflammation and pain signaling. Similarly, the pyrazole core has been found to interact with receptors such as TP53 (tumor protein 53), which plays a critical role in cancer prevention and treatment.
The combination of these pharmacophoric elements in N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide suggests potential applications in multiple therapeutic areas. Antimicrobial agents are always in high demand due to the rise of antibiotic-resistant pathogens. Anti-inflammatory drugs are crucial for managing chronic diseases such as rheumatoid arthritis and inflammatory bowel disease. Antiviral medications are essential for combating viral infections like influenza and HIV.
Cancer research continues to be a major focus area in pharmaceutical development. N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide, with its unique structural features, may offer new insights into cancer therapy by targeting key pathways involved in tumor growth and progression.
The synthesis of N-[3-(1,3-benzothiazol-2-ylo phenyl)-] strong > - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ------ ---------------------------------
The synthesis involves multiple steps that require careful optimization to ensure high yield and purity.
The first step typically involves the condensation reaction between 2-amino benzothiazole and appropriate phenyl derivative.
This reaction is followed by functionalization at the 4-position of the pyrazole ring using methoxylation techniques.
The final step involves carboxylation at the 4-position to introduce the carboxamide group.
Each step must be carefully monitored using analytical techniques such as HPLC (high-performance liquid chromatography) and NMR (nuclear magnetic resonance spectroscopy).
These techniques ensure that each intermediate is correctly identified and that impurities are minimized.
The overall yield depends on several factors including reaction conditions temperature solubility purification methods etc.
Once synthesized N-[
1207035-12-8 (N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)